Cas no 115060-98-5 (Phenoxy, 4-methoxy-2-methyl-)

• Product Name: Phenoxy, 4-methoxy-2-methyl-
• CAS No: 115060-98-5
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• CID: 3638274
• Update Time: 2026-04-21

Phenoxy, 4-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenoxy, 4-methoxy-2-methyl-

Additional information on Phenoxy, 4-methoxy-2-methyl-

Phenoxy, 4-methoxy-2-methyl- (CAS No. 115060-98-5): A Comprehensive Overview in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and material sciences. Among these, Phenoxy, 4-methoxy-2-methyl- (CAS No. 115060-98-5) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its phenolic backbone with methoxy and methyl substituents, exhibits a range of chemical behaviors that make it valuable in various synthetic pathways and industrial processes.

The molecular structure of Phenoxy, 4-methoxy-2-methyl- (CAS No. 115060-98-5) consists of a benzene ring substituted with a hydroxyl group at the para position relative to a methoxy group, and a methyl group at the ortho position to the hydroxyl group. This arrangement imparts specific electronic and steric properties that influence its reactivity and interactions with other molecules. The presence of both electron-donating (methoxy) and electron-withdrawing (hydroxyl) groups creates a delicate balance that makes this compound an interesting candidate for further investigation.

In recent years, the study of Phenoxy, 4-methoxy-2-methyl- (CAS No. 115060-98-5) has been extensively explored in the context of drug discovery and development. Researchers have leveraged its structural features to design novel compounds with potential therapeutic benefits. For instance, derivatives of this molecule have been investigated for their antimicrobial and anti-inflammatory properties. The methoxy group, in particular, has been found to enhance solubility and bioavailability, making it an attractive moiety for medicinal chemistry.

One of the most compelling aspects of Phenoxy, 4-methoxy-2-methyl- (CAS No. 115060-98-5) is its role as a key intermediate in synthesizing more complex molecules. Its phenolic nature allows for easy functionalization through various chemical reactions such as esterification, etherification, and oxidation. These reactions are crucial in producing a wide array of compounds used in pharmaceuticals, fragrances, and polymers. The ability to modify its structure makes it a versatile building block for chemists working on innovative materials and drug formulations.

The industrial significance of Phenoxy, 4-methoxy-2-methyl- (CAS No. 115060-98-5) extends beyond pharmaceuticals into agrochemicals. Its derivatives have been incorporated into herbicides and pesticides due to their ability to interact selectively with biological targets. This selective interaction is critical for developing environmentally friendly agrochemicals that minimize harm to non-target species. The compound's stability under various environmental conditions also enhances its applicability in long-lasting formulations.

Recent advancements in computational chemistry have further illuminated the potential of Phenoxy, 4-methoxy-2-methyl- (CAS No. 115060-98-5). Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the atomic level. These insights are invaluable for designing drugs with improved efficacy and reduced side effects. By understanding the precise binding mechanisms, researchers can optimize the structure of Phenoxy, 4-methoxy-2-methyl- derivatives to enhance their therapeutic profiles.

The synthesis of Phenoxy, 4-methoxy-2-methyl- (CAS No. 115060-98-5) has also seen significant innovations in recent years. Green chemistry principles have guided the development of more sustainable synthetic routes that minimize waste and energy consumption. Catalytic processes have been particularly effective in achieving high yields while reducing environmental impact. These advancements align with global efforts to promote sustainable chemical manufacturing practices.

In conclusion, Phenoxy, 4-methoxy-2-methyl- (CAS No. 115060-98-5) represents a fascinating compound with broad applications across multiple industries. Its unique structural features make it a valuable intermediate in pharmaceuticals, agrochemicals, and material sciences. Ongoing research continues to uncover new possibilities for this compound, underscoring its importance in modern chemical research.